5-Prop-2-ynylpyrazolo[1,5-d][1,2,4]triazin-4-one
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
Synthesis Analysis
The synthesis of [1,2,4]triazolo[1,5-d][1,2,4]triazines, which includes compounds like PPT, involves the assembly of a triazine ring on the basis of a triazole-containing starting material or the assembly of a triazole ring starting from a triazine-containing compound .
Molecular Structure Analysis
The molecular structure of PPT is based on the [1,2,4]triazolo[1,5-d][1,2,4]triazine scaffold . This scaffold can be viewed as aza analogs of purine bases .
Chemical Reactions Analysis
The chemical reactions involving [1,2,4]triazolo[1,5-d][1,2,4]triazines are quite limited and usually rely either on the build-up of a triazine ring to a triazole ring or the construction of a triazole ring on the basis of a triazine ring .
Scientific Research Applications
Optical Applications
Pyrazolo[1,5-a]pyrimidines, a family of compounds similar to our compound of interest, have been identified as strategic compounds for optical applications . They exhibit key characteristics such as simpler and greener synthetic methodology and tunable photophysical properties . This suggests that “AKOS040708012” could potentially be used in optical applications.
Fluorescent Probes
The same family of compounds, pyrazolo[1,5-a]pyrimidines, has been found to have good solid-state emission intensities . This indicates that “AKOS040708012” could be used as a fluorescent probe for studying the dynamics of intracellular processes, chemosensors, and the progress of organic materials .
Anticancer Properties
Pyrazolo[4,3-e][1,2,4]triazine derivatives, which are structurally similar to “AKOS040708012”, have shown significant broad cytotoxic activity in micromolar range concentration . This suggests that “AKOS040708012” could potentially be used as a therapeutic agent in cancer chemotherapy .
Kinase Inhibitors
Pyrrolo[2,1-f][1,2,4]triazine is an integral part of several kinase inhibitors . Given the structural similarity, “AKOS040708012” could potentially be used in the development of new kinase inhibitors .
Chelating Agents
Fluorogenic heterocyclic compounds, which include pyrazolo[1,5-a]pyrimidines, have heteroatoms (B, N, O or S) that make them potential chelating agents for ions . This suggests that “AKOS040708012” could potentially be used as a chelating agent.
Green Solvents
Fluorogenic heterocyclic compounds, including pyrazolo[1,5-a]pyrimidines, have better solubility in green solvents . This indicates that “AKOS040708012” could potentially be used in green chemistry applications.
Future Directions
The development and targeted synthesis of azolo[1,2,4]triazines, including compounds like PPT, remains highly relevant . In recent years, the number of publications on their synthesis has significantly increased, mainly related to the search for biologically active compounds with respect to known and new infectious agents .
properties
IUPAC Name |
5-prop-2-ynylpyrazolo[1,5-d][1,2,4]triazin-4-one |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H6N4O/c1-2-5-11-8(13)7-3-4-9-12(7)6-10-11/h1,3-4,6H,5H2 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
WIXQTVABQVIHKX-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C#CCN1C(=O)C2=CC=NN2C=N1 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H6N4O |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
174.16 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
5-Prop-2-ynylpyrazolo[1,5-d][1,2,4]triazin-4-one |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.